Cas no 1156724-03-6 (1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one
• CAS No: 1156724-03-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5073480
• Update Time: 2025-10-30

1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one
• 1-[3-(hydroxymethyl)piperidin-1-yl]-2-pyrazol-1-ylethanone
• 1-(3-(Hydroxymethyl)piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C11H17N3O2/c15-9-10-3-1-5-13(7-10)11(16)8-14-6-2-4-12-14/h2,4,6,10,15H,1,3,5,7-9H2
• InChI Key： RHELOJVDEGFZLA-UHFFFAOYSA-N
• SMILES： OCC1CN(C(CN2C=CC=N2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one

Comprehensive Overview of 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one (CAS No. 1156724-03-6)

The compound 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one (CAS No. 1156724-03-6) is a piperidine-derived small molecule with a unique structural framework combining a hydroxymethyl group and a pyrazole moiety. This combination makes it a subject of interest in medicinal chemistry and pharmaceutical research. The presence of both hydrogen bond donors and acceptors in its structure enhances its potential for drug-likeness, a key focus in modern drug discovery.

Recent studies highlight the growing demand for heterocyclic compounds like 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one due to their versatility in targeting enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the piperidine scaffold's prevalence in neuroactive drugs. The hydroxymethyl group further adds to its solubility and metabolic stability, addressing common challenges in pharmacokinetics.

In the context of AI-driven drug design, this compound has been flagged in computational screenings for its bioisosteric properties. The pyrazole ring, a common motif in kinase inhibitors, suggests possible utility in oncology research. Meanwhile, the hydroxymethyl substituent aligns with trends favoring polar functional groups to improve drug safety profiles. These attributes make CAS No. 1156724-03-6 a candidate for fragment-based drug discovery (FBDD).

The synthesis of 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one typically involves amide coupling strategies, with emphasis on green chemistry principles to minimize waste. Analytical techniques like HPLC and NMR are critical for purity validation, as impurities could skew biological assay results. This aligns with industry demands for high-throughput screening (HTS)-compatible compounds.

From a commercial perspective, CAS No. 1156724-03-6 is cataloged by specialty chemical suppliers catering to pharmaceutical R&D. Its pricing reflects the complexity of its multistep synthesis, though bulk-scale optimization could lower costs. Patent landscapes reveal its inclusion in composition-of-matter claims, underscoring its intellectual property value.

Environmental and regulatory considerations for this compound focus on biodegradability assessments, given the hydroxymethyl group's potential to reduce bioaccumulation. Such data is increasingly requested by contract research organizations (CROs) to meet REACH compliance standards.

In summary, 1-[3-(hydroxymethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one exemplifies the intersection of structural ingenuity and therapeutic potential. Its dual pharmacophore design positions it as a versatile building block for next-generation small-molecule therapeutics, resonating with current trends in precision medicine and computational chemistry.